Cas no 1257432-08-8 (2-(5-Bromopyridin-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(5-Bromopyridin-3-yl)-2-methylpropanenitrile
• CAS No: 1257432-08-8
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD23097345
• CID: 2121346
• PubChem ID: 59612899
• Update Time: 2024-11-04

2-(5-Bromopyridin-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)-2-methylpropanenitrile
• MVWNFZPZBDJQJR-UHFFFAOYSA-N
• DB-337692
• SCHEMBL1502569
• EN300-1894377
• 1257432-08-8
• 2-(5-Bromopyridin-3-yl)-2-methylpropanenitrile

• MDL： MFCD23097345
• Inchi： 1S/C9H9BrN2/c1-9(2,6-11)7-3-8(10)5-12-4-7/h3-5H,1-2H3
• InChI Key： MVWNFZPZBDJQJR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 223.995
• Monoisotopic Mass: 223.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives